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Compound of Interest

Compound Name: Decyl ether

Cat. No.: B1670496

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for decyl ether, with a
primary focus on didecyl ether (CAS 2456-28-2), the most common form. Decyl ether is a
long-chain ether used in various laboratory and industrial applications. While it does not exhibit
the high volatility and flammability of short-chain ethers like diethyl ether, proper handling and
safety precautions are essential to ensure a safe working environment. This document outlines
the physical and chemical properties, hazard classifications, personal protective equipment
(PPE) recommendations, emergency procedures, and detailed experimental safety
assessment protocols relevant to this class of compounds.

Physicochemical and Hazard Data

A summary of the key quantitative data for didecyl ether is presented in the table below. This
information is crucial for conducting risk assessments and designing appropriate experimental

setups.
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Property Value Reference(s)
CAS Number 2456-28-2 [11[2]
Molecular Formula C20H420 [1][2]
Molecular Weight 298.55 g/mol [11[2]
Appearance Colorl.ess' to almost coI.orIess. ae
clear liquid or low melting solid

Melting Point -16 °C [4]

Boiling Point 196 °C at 15 mmHg [4]

Density 0.82 g/cm?3 [4]

Flash Point 196 °C at 15 mmHg [4]

Refractive Index

1.4420

[4]

Solubility

Insoluble in water; soluble in

alcohol and miscible with oils.

[4]

GHS Classification

Not classified as a hazardous
substance in many

jurisdictions.[1]

Hazard Identification and Risk Assessment

While didecyl ether is not classified as a hazardous substance by all regulatory bodies, some
sources indicate it may cause irritation.[1] A thorough risk assessment should be conducted
before handling. The following diagram illustrates the logical flow of hazard identification and
risk assessment.
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Hazard |dentification and Risk Assessment Workflow for Decyl Ether
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Hazard identification and risk assessment workflow.
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Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area.[5][6] While the vapor pressure of decyl ether is low, good
ventilation is always recommended when handling chemicals.

o For procedures with a potential for aerosol generation, use a certified chemical fume hood.

[6][7]

o Ensure that an eyewash station and a safety shower are readily accessible in the work area.

[7]8]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[5]

» Hand Protection: Chemical-resistant gloves such as nitrile or neoprene are recommended.[5]
[6] Consult the glove manufacturer's compatibility chart for specific breakthrough times.

» Skin and Body Protection: A standard laboratory coat should be worn.[5] For larger quantities
or tasks with a higher risk of splashing, consider a chemically resistant apron.

» Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is not typically required due to the low volatility of decyl ether.

Hygiene Measures:

¢ Avoid contact with skin, eyes, and clothing.[8]

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke in laboratory areas.[6]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
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o Keep away from heat, sparks, and open flames.[6]
» Store separately from strong oxidizing agents.[5][7]

» Although decyl ether has a high flash point, it is good practice to store it in a designated
flammable storage cabinet, especially in larger quantities.[7]

Emergency Procedures

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention if irritation persists.[8]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Specific Hazards: In a fire, decyl ether may decompose to produce irritating fumes.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.

Accidental Release Measures: The following diagram outlines a general workflow for
responding to a chemical spill of a low-volatility liquid like decyl ether.
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Chemical Spill Response Workflow for Decyl Ether
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Workflow for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1670496?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Safety Protocols

Detailed toxicological data for didecyl ether is not extensively available. However, established
methodologies, such as those from the Organisation for Economic Co-operation and
Development (OECD), can be applied to assess its safety. The following are generalized
protocols for key toxicological endpoints, adapted for a high-boiling point, viscous liquid like
decyl ether.

5.1. Flash Point Determination (Adapted from ASTM D92)

This protocol is a generalized procedure for determining the flash point of a high-boiling-point
liquid using an open-cup method.[10]

» Objective: To determine the lowest temperature at which the vapor of decyl ether can ignite.

» Apparatus: Cleveland Open Cup apparatus, thermometer, and a small flame ignition source.
[10]

o Methodology:
o Fill the test cup with the decyl ether sample to the marked level.
o Heat the sample at a slow, constant rate.
o At regular temperature intervals, pass the ignition source across the top of the cup.[10]
o The flash point is the lowest temperature at which a brief flash is observed.[10]

o Considerations for Decyl Ether: Due to its high boiling point and low volatility, a slow heating
rate is crucial to ensure equilibrium between the liquid and vapor phases.

5.2. Acute Dermal Toxicity Assessment (Adapted from OECD Guideline 402)

This protocol outlines a limit test to determine if a substance has significant dermal toxicity at a
high dose.[11]

» Objective: To assess the potential for decyl ether to cause systemic toxicity after a single,
prolonged dermal exposure.
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o Test System: Typically, young adult rats are used.[11]
» Methodology:

o The fur is clipped from the dorsal area of the trunk of the test animals at least 24 hours
before the test.[12]

o Alimit dose of 2000 mg/kg body weight of undiluted decyl ether is applied uniformly over
an area of at least 10% of the body surface.[11]

o The application site is covered with a semi-occlusive dressing for 24 hours.[11]
o Animals are observed for mortality and clinical signs of toxicity for 14 days.[11]

o Body weight is recorded weekly, and a gross necropsy is performed at the end of the
study.[11]

5.3. Eye Irritation Assessment (Adapted from OECD Guideline 496)

This in vitro protocol uses a macromolecular matrix to predict the eye irritation potential of a
chemical.[13][14]

¢ Objective: To determine the potential of decyl ether to cause serious eye damage or
irritation.

e Test System: An in chemico macromolecular matrix model that mimics the corneal
epithelium.[14][15]

o Methodology:

o The test substance is applied directly to the macromolecular matrix.[15] For a viscous
liquid like decyl ether, a series of five doses (e.g., 25, 50, 75, 100, and 125 pl) are
applied.[15]

o The matrix is incubated for a specified period (e.g., 24 hours at 25°C).[15]

o An increase in the optical density of the matrix, resulting from protein denaturation, is
measured and used to predict the ocular hazard.[14]
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5.4. Skin Sensitization Assessment (Adapted from OECD Guideline 497)

This outlines a defined approach using non-animal test methods to predict if a substance can
cause allergic contact dermatitis.[16][17]

o Objective: To determine the skin sensitization potential of decyl ether.

o Methodology: This involves a combination of in chemico and in vitro tests that address key
events in the adverse outcome pathway for skin sensitization.[18]

o Direct Peptide Reactivity Assay (DPRA): This in chemico method assesses the reactivity
of the substance with model synthetic peptides containing cysteine or lysine, mimicking
the covalent binding to skin proteins.[19]

o KeratinoSens™ or h-CLAT: These in vitro cell-based assays measure the activation of
keratinocytes or dendritic cells, respectively, which are key events in the induction of skin
sensitization.[18]

o Data Interpretation: The results from these assays are used in a defined approach to predict
the skin sensitization hazard and potency.[16] For a substance like decyl ether with low
water solubility, modifications to the test protocols may be necessary.[20]

Conclusion

Decyl ether, specifically didecyl ether, is a compound with low volatility and a high flash point,
which makes it significantly less hazardous than short-chain ethers. However, it is imperative
for researchers, scientists, and drug development professionals to adhere to the safety and
handling precautions outlined in this guide. A thorough understanding of its properties, the
implementation of appropriate engineering controls and personal protective equipment, and
preparedness for emergency situations are fundamental to maintaining a safe laboratory
environment. The provided experimental protocols, based on internationally recognized
guidelines, offer a framework for conducting necessary safety assessments.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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